Cas no 763-70-2 (Acetic acid, 2,2'-thiobis-, didodecyl ester)

• Product name: Acetic acid, 2,2'-thiobis-, didodecyl ester
• CAS No: 763-70-2
• MF: C₂₈H₅₄O₄S
• MW: 486.79096
• CID: 537929
• PubChem ID: 583237

Acetic acid, 2,2'-thiobis-, didodecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-thiobis-, didodecyl ester
• dodecyl 2-(2-dodecoxy-2-oxoethyl)sulfanylacetate
• 763-70-2
• TVYHCEXFDOSFIF-UHFFFAOYSA-N
• SCHEMBL14353318
• Didodecanyl thiodiglycollate
• DTXSID20342595

• Inchi： InChI=1S/C28H54O4S/c1-3-5-7-9-11-13-15-17-19-21-23-31-27(29)25-33-26-28(30)32-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
• InChI Key： TVYHCEXFDOSFIF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(=O)CSCC(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 486.37452
• Monoisotopic Mass: 486.37428137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų
• XLogP3: 11.9

Experimental Properties

• PSA: 52.6